Cas no 1427397-19-0 (3-Fluoro-2-hydroxy-4-methoxybenzaldehyde)

• Product Name: 3-Fluoro-2-hydroxy-4-methoxybenzaldehyde
• CAS No: 1427397-19-0
• MF: C₈H₇FO₃
• MW: 170.137786149979
• CID: 5463436
• PubChem ID: 84731861
• Update Time: 2025-05-20

3-Fluoro-2-hydroxy-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-hydroxy-4-methoxybenzaldehyde
• CHC39719
• AT31280
• Z1681334575
• Benzaldehyde, 3-fluoro-2-hydroxy-4-methoxy-
• 3-Fluoro-2-hydroxy-4-methoxybenzaldehyde

• Inchi： 1S/C8H7FO3/c1-12-6-3-2-5(4-10)8(11)7(6)9/h2-4,11H,1H3
• InChI Key： YVIHBKCATSECDF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=O)C=CC=1OC)O

Computed Properties

• Exact Mass: 170.03792224 g/mol
• Monoisotopic Mass: 170.03792224 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 170.14
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5

Additional information on 3-Fluoro-2-hydroxy-4-methoxybenzaldehyde

Recent Advances in the Study of 3-Fluoro-2-hydroxy-4-methoxybenzaldehyde (CAS: 1427397-19-0) in Chemical Biology and Pharmaceutical Research

3-Fluoro-2-hydroxy-4-methoxybenzaldehyde (CAS: 1427397-19-0) is a fluorinated aromatic aldehyde derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This compound serves as a versatile building block in organic synthesis and has been explored for its biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing synthetic routes, and evaluating its therapeutic potential in various disease models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-Fluoro-2-hydroxy-4-methoxybenzaldehyde as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein kinases involved in cancer progression. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms, with IC50 values in the nanomolar range. Structural-activity relationship (SAR) studies revealed that the fluorine atom at the 3-position and the hydroxyl group at the 2-position were critical for maintaining binding affinity and selectivity.

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that 3-Fluoro-2-hydroxy-4-methoxybenzaldehyde derivatives showed promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis through a novel mechanism, distinct from existing antibiotics. This finding opens new avenues for developing next-generation antimicrobial agents to address the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable methods for producing 3-Fluoro-2-hydroxy-4-methoxybenzaldehyde. A 2024 paper in Green Chemistry described a biocatalytic approach using engineered flavin-dependent monooxygenases to achieve the selective fluorination and hydroxylation of the benzaldehyde scaffold. This green chemistry method significantly reduced the use of hazardous reagents and improved the overall yield compared to traditional synthetic routes.

The compound's potential in neurodegenerative disease research has also emerged as an active area of investigation. A preclinical study published in ACS Chemical Neuroscience (2023) demonstrated that certain 3-Fluoro-2-hydroxy-4-methoxybenzaldehyde derivatives could cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. The researchers attributed these effects to the compound's ability to modulate oxidative stress pathways and inhibit α-synuclein aggregation.

As research on 3-Fluoro-2-hydroxy-4-methoxybenzaldehyde continues to expand, several pharmaceutical companies have included derivatives of this compound in their drug discovery pipelines. Current challenges include optimizing pharmacokinetic properties and reducing potential off-target effects. Future directions may involve exploring its applications in combination therapies and developing targeted delivery systems to enhance its therapeutic efficacy.